![molecular formula C16H13N3O3S B2696824 N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide CAS No. 898372-05-9](/img/structure/B2696824.png)
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
Specific chemical reactions involving “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide” are not available in the sources I found .Scientific Research Applications
Synthesis and Antitumor Activity
Benzothiazole derivatives have been extensively studied for their antitumor properties. Racané et al. (2006) synthesized novel derivatives of 6-amino-2-phenylbenzothiazole bearing different substituents, demonstrating cytostatic activities against malignant human cell lines such as cervical, breast, colon, and laryngeal carcinoma, highlighting their potential as anticancer agents (Racané et al., 2006).
Synthesis of Heterocyclic Compounds
Benzothiazole derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. Szabo et al. (1992) detailed the synthesis of quinazolino-1,3-benzothiazine derivatives through ring-closure reactions, contributing to the development of new heterocyclic ring systems with potential pharmaceutical applications (Szabo et al., 1992).
Electrochemical Studies
Electrochemical behaviors of benzothiazole derivatives have been investigated for their potential in quantitative determinations. Zeybek et al. (2009) examined the electrochemical behaviors of various benzoxazole compounds, indicating their applicability in sensitive and rapid detection methods in pharmaceutical analysis (Zeybek et al., 2009).
Structural and Spectroscopic Characterization
Arslan et al. (2015) conducted a comprehensive study on the structural and spectroscopic characterization of p-nitrobenzamide compounds, providing insight into their molecular geometries, vibrational frequencies, and electronic properties through experimental and computational methods. This foundational understanding aids in the further application of these compounds in materials science and drug design (Arslan et al., 2015).
Organic Magnetic Materials
The study by Ferrer et al. (2001) on benzimidazole-based organic magnetic materials showcased the role of hydrogen bonds in these compounds, contributing to the development of materials with specific magnetic properties. This research highlights the versatility of benzothiazole derivatives in the field of materials science (Ferrer et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c1-9-7-13-14(8-10(9)2)23-16(17-13)18-15(20)11-3-5-12(6-4-11)19(21)22/h3-8H,1-2H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCNMLXXTQUHFLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.